Cas no 61334-17-6 (3-Pyrrolidinecarboxylic acid, 1,4-dimethyl-, ethyl ester)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1,4-dimethyl-, ethyl ester
• CAS No: 61334-17-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 483590
• PubChem ID: 12292468
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylic acid, 1,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1,4-dimethyl-, ethyl ester
• ethyl 1,4-dimethylpyrrolidine-3-carboxylate
• DTXSID30485129
• 61334-17-6
• SCHEMBL17929007

• Inchi： 1S/C9H17NO2/c1-4-12-9(11)8-6-10(3)5-7(8)2/h7-8H,4-6H2,1-3H3
• InChI Key： UPBCZTIVFGZGIL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C)CC1C)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54